Cas no 869069-77-2 (4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

4-Methoxy-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide is a sulfonamide derivative featuring a methoxy-substituted benzene ring linked to a thiazole-pyridine scaffold. This compound exhibits potential as an intermediate or bioactive molecule in medicinal chemistry due to its structurally diverse pharmacophores. The presence of the sulfonamide group enhances binding affinity, while the thiazole and pyridine moieties contribute to its versatility in interactions with biological targets. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its utility in research and pharmaceutical development.
4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide structure
869069-77-2 structure
Product Name:4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
CAS No:869069-77-2
MF:C18H19N3O3S2
MW:389.491761445999
CID:6490456
Update Time:2025-06-08

4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
    • 4-methoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
    • Inchi: 1S/C18H19N3O3S2/c1-13-17(25-18(21-13)14-4-3-10-19-12-14)9-11-20-26(22,23)16-7-5-15(24-2)6-8-16/h3-8,10,12,20H,9,11H2,1-2H3
    • InChI Key: MHZHKFHNABBHIB-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC=C(OC)C=C1

4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Pricemore >>

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4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Related Literature

Additional information on 4-methoxy-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

4-Methoxy-N-{2-[4-Methyl-2-(Pyridin-3-Yl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No 869069-77-2)

4-Methoxy-N-{2-[4-Methyl-2-(Pyridin-3-Yl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide, commonly referred to by its CAS number 869069-77-2, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound belongs to the sulfonamide class of drugs, which are widely used in various therapeutic areas due to their diverse biological activities. The molecule's structure incorporates a benzene ring substituted with a methoxy group and a sulfonamide moiety, along with a thiazole ring fused with a pyridine group. This unique combination of functional groups contributes to its intriguing chemical properties and biological interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, making it more accessible for further studies. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly improved the efficiency of its preparation, reducing both time and cost.

Recent studies have highlighted the potential of 4-Methoxy-N-{2-[4-Methyl-2-(Pyridin-3-Yl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide as a promising candidate for treating various diseases. Preclinical trials have demonstrated its potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound has shown selective inhibition of certain kinases, which are key targets in cancer therapy.

The structural uniqueness of this compound lies in its thiazole ring system, which is fused with a pyridine group. This arrangement creates a rigid framework that enhances the molecule's stability and bioavailability. The methoxy group on the benzene ring further modulates the compound's pharmacokinetic properties, allowing for better absorption and distribution within the body.

In terms of applications, CAS No 869069-77-2 has shown promise in the development of targeted therapies for chronic diseases. Its ability to cross the blood-brain barrier makes it particularly interesting for neurological applications. Ongoing research is focused on understanding its mechanism of action at the molecular level and identifying potential drug-drug interactions that could influence its therapeutic efficacy.

The safety profile of this compound has been evaluated in preclinical models, with results indicating low toxicity at therapeutic doses. However, further studies are required to confirm its safety profile in humans. Regulatory agencies have expressed interest in advancing this compound through clinical trials, pending additional data on its long-term effects and pharmacokinetics.

In conclusion, 4-Methoxy-N-{2-[4-Methyl-2-(Pyridin-3-Yl)-1,3-Thiazol-5-Yl]Ethyl}Benzene-1-Sulfonamide (CAS No 869069

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